3-{[(3-chloro-2-methylphenyl)amino]sulfonyl}benzoic acid

• IUPAC Name: 3-[(3-chloro-2-methylphenyl)sulfamoyl]benzoic acid
• InChI: InChI=1S/C14H12ClNO4S/c1-9-12(15)6-3-7-13(9)16-21(19,20)11-5-2-4-10(8-11)14(17)18/h2-8,16H,1H3,(H,17,18)
• InChI Key: PCCGBCLWVZLCIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NS(=O)(=O)C2=CC=CC(=C2)C(=O)O
• Molecular Formula: C14H12ClNO4S
• Molecular Weight: 325.8 g/mol

Description

This compound is also known as Tolfenamic acid. It is a fenamate and is made up of a monocarboxylate diphenylamine nucleus. The empirical formula is C14H12ClNO2. The CAS Number is 13710-19-5.

Molecular Structure Analysis

The molecular weight of this compound is 261.70. The InChI string representation is 1S/C14H12ClNO2/c1-9-11(15)6-4-8-12(9)16-13-7-3-2-5-10(13)14(17)18/h2-8,16H,1H3,(H,17,18).

Physical And Chemical Properties Analysis

Tolfenamic acid is a powder form substance. It is soluble in ethanol: 50 mg/mL, clear, greenish-yellow. The enthalpy of sublimation is 125.7 ± 0.8 kJ/mol at 360 K. The enthalpy of fusion is 49.0 kJ/mol at 485.8 K.

Mechanism of Action

Tolfenamic acid is involved in the inhibition of prostaglandin synthesis. It also plays a role in apoptosis of head and neck cancer cells. It interferes with the synthesis of β-amyloid precursor protein, and thus Aβ peptides, by promoting the degradation of an essential transcription factor.

Safety and Hazards

Tolfenamic acid is classified as Acute Tox. 3 Oral. The safety information includes the signal word “Danger” and the hazard statement H301. The precautionary statements include P301 + P310.